![molecular formula C13H22BrNO2 B1480416 Tert-butyl 1-(bromomethyl)-6-azaspiro[2.5]octane-6-carboxylate CAS No. 1824018-70-3](/img/structure/B1480416.png)
Tert-butyl 1-(bromomethyl)-6-azaspiro[2.5]octane-6-carboxylate
Overview
Description
“Tert-butyl 1-(bromomethyl)-6-azaspiro[2.5]octane-6-carboxylate” is a chemical compound. It is also known as "1-Oxa-6-azaspiro[2.5]octane-6-carboxylic acid tert-butyl ester" . The compound has a molecular weight of 213.27 .
Molecular Structure Analysis
The InChI code for this compound is1S/C11H19NO3/c1-10(2,3)15-9(13)12-6-4-11(5-7-12)8-14-11/h4-8H2,1-3H3 . This indicates the molecular structure of the compound. Physical And Chemical Properties Analysis
This compound is a solid . More specific physical and chemical properties such as melting point, boiling point, and solubility were not found in the available literature.Scientific Research Applications
Organic Synthesis
This compound serves as a versatile intermediate in organic synthesis. It can be used to introduce the tert-butyl protected carboxylate group into molecular structures, which is particularly useful in the synthesis of complex organic molecules. The tert-butyl group is known for its excellent stability against various nucleophiles and reducing agents, making it an ideal protecting group for carboxylic acids during multi-step synthetic processes .
Medicinal Chemistry
In medicinal chemistry, the tert-butyl ester group is frequently employed as a protecting group for the carboxylic acid functionality of amino acids. This is crucial when synthesizing peptide chains or cyclic peptides, where the protection of functional groups is necessary to achieve the desired selectivity and yield .
NMR Spectroscopy Probes
The tert-butyl group is evaluated as a probe for NMR studies of macromolecular complexes. Its high sensitivity and sharp resonances when attached to large proteins or complexes make it a powerful tool for studying biomolecular assemblies of limited stability and/or solubility .
Mechanism of Action
Target of Action
Similar compounds have been used as precursors in the synthesis of biologically active natural products .
Mode of Action
It’s likely that the bromomethyl group in the compound could potentially undergo nucleophilic substitution reactions, leading to the formation of new compounds .
Result of Action
Similar compounds have shown potential in the synthesis of biologically active natural products .
properties
IUPAC Name |
tert-butyl 2-(bromomethyl)-6-azaspiro[2.5]octane-6-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H22BrNO2/c1-12(2,3)17-11(16)15-6-4-13(5-7-15)8-10(13)9-14/h10H,4-9H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JAHRUPJRTPMZTM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC2(CC1)CC2CBr |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H22BrNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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